Cas no 1220020-89-2 (4-Piperidinylmethyl 4-chloro-2-pyridinecarboxylate hydrochloride)

• Product Name: 4-Piperidinylmethyl 4-chloro-2-pyridinecarboxylate hydrochloride
• CAS No: 1220020-89-2
• MF: C₁₂H₁₆Cl₂N₂O₂
• MW: 291.173641204834
• CID: 4687875
• Update Time: 2025-05-23

4-Piperidinylmethyl 4-chloro-2-pyridinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINYLMETHYL 4-CHLORO-2-PYRIDINECARBOXYLATE HYDROCHLORIDE
• Piperidin-4-ylmethyl 4-chloropicolinate hydrochloride
• piperidin-4-ylmethyl 4-chloropyridine-2-carboxylate hydrochloride
• 4-Piperidinylmethyl 4-chloro-2-pyridinecarboxylate hydrochloride

• Inchi： 1S/C12H15ClN2O2.ClH/c13-10-3-6-15-11(7-10)12(16)17-8-9-1-4-14-5-2-9;/h3,6-7,9,14H,1-2,4-5,8H2;1H
• InChI Key： LEGMDKIURZWHQA-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(=O)OCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 257
• Topological Polar Surface Area: 51.2

Additional information on 4-Piperidinylmethyl 4-chloro-2-pyridinecarboxylate hydrochloride

Comprehensive Overview of 4-Piperidinylmethyl 4-Chloro-2-Pyridinecarboxylate Hydrochloride (CAS No. 1220020-89-2)

4-Piperidinylmethyl 4-chloro-2-pyridinecarboxylate hydrochloride, identified by the CAS number 1220020-89-2, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a pyridine ring substituted with a chloro group at the C4 position and a piperidine-based side chain, which is esterified to a carboxylic acid functionality. The presence of a hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug development processes.

The core structure of this compound, the 4-chloro-pyridine scaffold, is well-documented for its versatility in modulating biological activity. Recent studies have highlighted the role of such scaffolds in targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways. The integration of a piperidine ring into the molecular framework introduces additional conformational flexibility, which is critical for optimizing ligand-receptor interactions. This feature aligns with modern drug design strategies that emphasize three-dimensional pharmacophore modeling to enhance binding affinity and selectivity.

Synthetic approaches to this compound typically involve multistep organic reactions, including nucleophilic substitution at the pyridine ring and esterification of the carboxylic acid moiety. The formation of the hydrochloride salt is achieved through protonation under controlled conditions, ensuring high purity and crystallinity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm structural integrity and stereochemical configuration.

In terms of biological relevance, compounds bearing similar structural motifs have demonstrated activity against various disease targets. For instance, derivatives of 4-chloro-pyridines have been explored for their anti-inflammatory properties through inhibition of cyclooxygenase (COX) enzymes. The piperidine functionality often contributes to improved metabolic stability by reducing susceptibility to enzymatic hydrolysis—a key consideration in preclinical drug development.

The current landscape of research on this compound includes investigations into its potential as a building block for novel therapeutics targeting neurodegenerative disorders. Preclinical data from 2023 suggest that certain analogs exhibit neuroprotective effects via modulation of mitochondrial function and reduction of oxidative stress markers. While these findings are preliminary, they underscore the importance of continued exploration into structure-activity relationships within this chemical class.

In industrial applications, this compound serves as an intermediate in the synthesis of more complex molecules used in agrochemicals and specialty chemicals. Its compatibility with various reaction conditions makes it suitable for large-scale production processes that require high functional group tolerance. Researchers are also examining its utility in click chemistry methodologies due to the presence of multiple reactive sites.

Ongoing studies aim to further characterize its physicochemical properties using computational modeling tools such as molecular dynamics simulations. These approaches help predict solubility profiles, partition coefficients (log P), and potential interactions with biological membranes—parameters essential for formulation development and bioavailability optimization.

The regulatory landscape surrounding compounds like this one continues to evolve, with increasing emphasis on green chemistry principles during synthesis optimization. Efforts are being made to develop atom-efficient synthetic routes that minimize waste generation while maintaining product quality standards required by global regulatory agencies.

In summary, 4-piperidinylmethyl 4-chloro-2-pyridinecarboxylate hydrochloride (CAS No. 1220020-89-2) represents an important node in modern chemical research networks connecting medicinal chemistry innovation with advanced materials science applications. Its unique combination of structural features positions it as both a promising lead candidate for therapeutic development and a versatile platform for chemical synthesis across multiple industries.